Cas no 62769-43-1 (2H-1,3,2-Oxazaphosphorine, 2-chloro-4-ethoxy-5,6-dihydro-)

62769-43-1 structure
Product name:2H-1,3,2-Oxazaphosphorine, 2-chloro-4-ethoxy-5,6-dihydro-
2H-1,3,2-Oxazaphosphorine, 2-chloro-4-ethoxy-5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3,2-Oxazaphosphorine, 2-chloro-4-ethoxy-5,6-dihydro-
- 2-chloro-4-ethoxy-5,6-dihydro-1,3,2-oxazaphosphinine
- 62769-43-1
- DTXSID70631986
- 2-Chloro-4-ethoxy-5,6-dihydro-2H-1,3,2-oxazaphosphinine
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- Inchi: InChI=1S/C5H9ClNO2P/c1-2-8-5-3-4-9-10(6)7-5/h2-4H2,1H3
- InChI Key: AFLZRGUKLUYTAN-UHFFFAOYSA-N
- SMILES: CCOC1=NP(OCC1)Cl
Computed Properties
- Exact Mass: 181.00607
- Monoisotopic Mass: 181.0059432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.8Ų
- XLogP3: 1
Experimental Properties
- PSA: 30.82
2H-1,3,2-Oxazaphosphorine, 2-chloro-4-ethoxy-5,6-dihydro- Related Literature
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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